Cas no 138606-34-5 (2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one)
138606-34-5 structure
Product Name:2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one
CAS No:138606-34-5
MF:C25H19N5O
MW:405.451264619827
CID:1263996
PubChem ID:135743873
Update Time:2025-04-20
2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties
Names and Identifiers
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- 2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one
- 2-amino-7-[(7-methylbenzo[a]anthracen-12-yl)methyl]-3H-purin-6-one
- 2-Amino-7-((7-methylbenzo(b)phenanthren-12-yl)methyl)-3H-purin-6-one
- 138606-34-5
- DTXSID50160729
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- Inchi: 1S/C25H19N5O/c1-14-16-7-4-5-9-19(16)20(21-17(14)11-10-15-6-2-3-8-18(15)21)12-30-13-27-23-22(30)24(31)29-25(26)28-23/h2-11,13H,12H2,1H3,(H3,26,28,29,31)
- InChI Key: PAEVJJDBDNBZTC-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(N)N1)N=CN2CC1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C=12
Computed Properties
- Exact Mass: 405.15917
- Monoisotopic Mass: 405.15896025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- PSA: 85.3
2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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